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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625

Technical Brief: Arachidyl Arachidate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of arachidyl
arachidate, a wax ester of significant interest in various scientific and industrial applications.

Chemical Identity and Formula

Arachidyl arachidate is a saturated wax ester formed from the esterification of arachidyl
alcohol (1-eicosanol) and arachidic acid (eicosanoic acid)[1]. Both the alcohol and fatty acid
components possess a 20-carbon backbone[2][3].

The key identifiers for this compound are summarized in the table below.
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Identifier

Value Source

Molecular Formula

C40H8002 [4][5]

IUPAC Name Icosyl icosanoate
Eicosyl eicosanoate, n-Eicosyl
Synonyms n-eicosanoate, Eicosanoic
acid, eicosyl ester
CAS Number 22432-80-0
Molecular Weight 593.06 g/mol

Note: The compound arachidyl arachidonate is a different molecule with the molecular formula

C40H7202, derived from arachidonic acid and containing four double bonds.

Molecular Structure

Arachidyl arachidate consists of a 20-carbon fatty acid (arachidic acid) linked via an ester

bond to a 20-carbon fatty alcohol (arachidyl alcohol). The absence of double bonds in its long

hydrocarbon chains makes it a saturated molecule. This high degree of saturation confers

hydrophobic properties, rendering it insoluble in water but soluble in organic solvents.

A logical diagram representing the formation of arachidyl arachidate is provided below.

Arachidic Acid
(Eicosanoic Acid)
C20H4002

Arachidyl Arachidate Water
(Icosyl Icosanoate) H20
C40H8002

Arachidyl Alcohol
(1-Eicosanol)
C20H420

Esterification
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Caption: Formation of arachidyl arachidate from its acid and alcohol precursors.

This document is intended for informational purposes for a technical audience. The provided
data is aggregated from publicly available chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1619625?utm_src=pdf-body-img
https://www.benchchem.com/product/b1619625?utm_src=pdf-body
https://www.benchchem.com/product/b1619625?utm_src=pdf-custom-synthesis
https://cymitquimica.com/es/cas/22432-80-0/
https://hmdb.ca/metabolites/HMDB0002212
https://hmdb.ca/metabolites/HMDB0002212
https://en.wikipedia.org/wiki/Arachidic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Arachidyl-arachidate
https://www.larodan.com/product/arachidyl-arachidate/
https://www.benchchem.com/product/b1619625#what-is-the-molecular-formula-of-arachidyl-arachidate
https://www.benchchem.com/product/b1619625#what-is-the-molecular-formula-of-arachidyl-arachidate
https://www.benchchem.com/product/b1619625#what-is-the-molecular-formula-of-arachidyl-arachidate
https://www.benchchem.com/product/b1619625#what-is-the-molecular-formula-of-arachidyl-arachidate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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